Cas no 887898-84-2 (N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 887898-84-2
• MF: C₁₉H₁₆FN₃O₅
• MW: 385.345848083496
• CID: 6084207
• PubChem ID: 7080849
• Update Time: 2025-05-25

N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, N-(2,4-dimethoxyphenyl)-1-(4-fluorophenyl)-1,2,3,6-tetrahydro-2,6-dioxo-
• N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• AB00672230-01
• 887898-84-2
• AKOS024597186
• F0696-0483

• Inchi： 1S/C19H16FN3O5/c1-27-13-7-8-15(16(9-13)28-2)22-17(24)14-10-21-19(26)23(18(14)25)12-5-3-11(20)4-6-12/h3-10H,1-2H3,(H,21,26)(H,22,24)
• InChI Key： FOCZEWZHUCJYKP-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C=C2)C(=O)C(C(NC2=CC=C(OC)C=C2OC)=O)=CN1

Computed Properties

• Exact Mass: 385.10739878g/mol
• Monoisotopic Mass: 385.10739878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Research Brief on N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS: 887898-84-2)

In recent years, the compound N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS: 887898-84-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its tetrahydropyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological targets. The following research brief synthesizes the latest findings regarding its synthesis, mechanism of action, and pharmacological properties.

The synthesis of N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves a multi-step process, typically starting with the condensation of 4-fluorobenzaldehyde with urea derivatives, followed by cyclization and subsequent functionalization. Recent studies have optimized these synthetic routes to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Pharmacologically, this compound has demonstrated notable activity as a modulator of protein kinases and other enzymatic targets. In vitro assays have revealed its inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its potent inhibition of cyclin-dependent kinases (CDKs), suggesting potential applications in cancer therapy. The compound's selectivity profile and binding affinity were further elucidated through crystallographic studies, providing insights into its interaction with the ATP-binding sites of target kinases.

In addition to its kinase inhibitory properties, N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has also been investigated for its anti-inflammatory effects. Preclinical models of rheumatoid arthritis and other inflammatory disorders have shown reduced cytokine production and tissue damage upon treatment with this compound. These findings underscore its potential as a multi-target therapeutic agent, though further studies are needed to assess its safety and efficacy in vivo.

The pharmacokinetic profile of this compound has been a focal point of recent research. Studies indicate moderate oral bioavailability and a favorable half-life, making it a viable candidate for oral administration. However, challenges such as metabolic stability and potential drug-drug interactions require further optimization. Researchers are exploring prodrug strategies and formulation enhancements to address these limitations.

In conclusion, N-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS: 887898-84-2) represents a promising scaffold for the development of novel therapeutics targeting kinases and inflammatory pathways. Continued research into its mechanism, structural analogs, and clinical potential will be essential to fully realize its therapeutic value. Collaborative efforts between academia and industry are expected to drive advancements in this area, paving the way for future drug development.